3-Chloro-2-fluorobenzoyl chloride
Overview
Description
3-Chloro-2-fluorobenzoyl chloride is a chemical compound with the molecular formula C7H3Cl2FO . It has an average mass of 193.003 Da and a monoisotopic mass of 191.954498 Da . It is used as a building block for the synthesis of more complex pharmaceutical and biologically active compounds .
Molecular Structure Analysis
The molecular structure of 3-Chloro-2-fluorobenzoyl chloride consists of a benzene ring substituted with a chlorine atom, a fluorine atom, and a carbonyl chloride group . The exact conformational structure is not provided in the search results.Physical And Chemical Properties Analysis
3-Chloro-2-fluorobenzoyl chloride has a refractive index of 1.5370, a boiling point of 202-203 °C, and a density of 1.451 g/mL at 25 °C . It is sensitive to moisture and incompatible with water, alcohol, bases (including amines), and oxidizing agents .Scientific Research Applications
Organic Synthesis
“3-Chloro-2-fluorobenzoyl chloride” is used in organic synthesis . It’s a versatile reagent that can be used to introduce the 3-chloro-2-fluorobenzoyl group into other molecules .
Alkylating Agent
Similar to other benzoyl chlorides, “3-Chloro-2-fluorobenzoyl chloride” can act as an alkylating agent. This means it can transfer its benzyl group (C6H5CH2-) to other molecules.
Preparation of Fluorinated Compounds
“3-Chloro-2-fluorobenzoyl chloride” can be used in the preparation of other fluorinated compounds . Fluorinated compounds have a wide range of applications, including pharmaceuticals, agrochemicals, and materials science .
Drug Discovery
In the field of drug discovery, “3-Chloro-2-fluorobenzoyl chloride” can be used in the synthesis of new lead compounds . For example, it can be used in the retrospective analysis of thienopyrimidine-based EGFR inhibitors .
Biological Fluid Analysis
“3-Chloro-2-fluorobenzoyl chloride” can be used to develop methods for the determination of certain drugs in biological fluids . For instance, it has been used to develop a hollow-fiber liquid phase microextraction with in situ derivatization method coupled with HPLC-UV for the determination of metformin hydrochloride in biological fluids .
Material Science
In material science, “3-Chloro-2-fluorobenzoyl chloride” can be used in the synthesis of new materials . The introduction of the 3-chloro-2-fluorobenzoyl group can alter the properties of these materials, potentially leading to materials with novel properties .
Safety and Hazards
3-Chloro-2-fluorobenzoyl chloride is classified as a flammable liquid and skin corrosive . It causes severe skin burns and eye damage. Precautionary measures include avoiding breathing its dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/clothing/eye/face protection .
Mechanism of Action
Mode of Action
3-Chloro-2-fluorobenzoyl chloride, like other acyl chlorides, is a reactive compound that can participate in nucleophilic acyl substitution reactions . It can react with nucleophiles, such as amines or alcohols, to form amides or esters, respectively. The chlorine atom is displaced in these reactions, and the nucleophile forms a bond with the carbonyl carbon .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3-Chloro-2-fluorobenzoyl chloride. For instance, the compound is sensitive to moisture and can decompose in water to form hydrochloric acid . Therefore, the presence of water or other nucleophiles in the environment could potentially affect its stability and reactivity.
properties
IUPAC Name |
3-chloro-2-fluorobenzoyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Cl2FO/c8-5-3-1-2-4(6(5)10)7(9)11/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VBYJOUAMJITBNL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)F)C(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Cl2FO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90378583 |
Source
|
| Record name | 3-Chloro-2-fluorobenzoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90378583 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-2-fluorobenzoyl chloride | |
CAS RN |
85345-76-2 |
Source
|
| Record name | 3-Chloro-2-fluorobenzoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90378583 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Chloro-2-fluorobenzoyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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